Cas no 1531555-49-3 (2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid)

• Product Name: 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid
• CAS No: 1531555-49-3
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 4701581
• Update Time: 2025-06-13

2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropyl-1H-pyrazol-1-yl)acetic acid
• (3-isopropyl-1H-pyrazol-1-yl)acetic acid
• WBXGJPJPAXYALV-UHFFFAOYSA-N
• 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

• Inchi： 1S/C8H12N2O2/c1-6(2)7-3-4-10(9-7)5-8(11)12/h3-4,6H,5H2,1-2H3,(H,11,12)
• InChI Key： WBXGJPJPAXYALV-UHFFFAOYSA-N
• SMILES： OC(CN1C=CC(C(C)C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Topological Polar Surface Area: 55.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid

Research Briefing on 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS: 1531555-49-3)

In recent years, the compound 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid (CAS: 1531555-49-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its pyrazole core and acetic acid side chain, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid has been optimized in recent studies to improve yield and purity. Researchers have employed novel catalytic methods and green chemistry principles to enhance the efficiency of the synthetic pathway. These advancements are critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

From a biological perspective, 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid has demonstrated notable anti-inflammatory and analgesic properties. In vitro and in vivo studies have revealed its ability to modulate key inflammatory pathways, such as the inhibition of cyclooxygenase-2 (COX-2) and the suppression of pro-inflammatory cytokines. These findings suggest its potential as a lead compound for the development of new non-steroidal anti-inflammatory drugs (NSAIDs) with improved efficacy and reduced side effects.

Additionally, recent investigations have explored the compound's role in oncology. Preliminary data indicate that 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid may exhibit antiproliferative effects against certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies are underway to elucidate its mode of action, including potential interactions with cellular signaling pathways involved in apoptosis and cell cycle regulation.

Despite these promising findings, challenges remain in the development of 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Current efforts are focused on structural modifications and formulation strategies to overcome these limitations and enhance the compound's pharmacokinetic profile.

In conclusion, 2-[3-(propan-2-yl)-1H-pyrazol-1-yl]acetic acid represents a versatile and promising candidate in the field of medicinal chemistry. Its diverse biological activities and potential therapeutic applications warrant continued investigation. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical utility, ultimately paving the way for its development into a viable drug candidate.